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Compound of Interest

Compound Name: 5-Bromo-7-fluoro-2-naphthoic acid
CAS No.: 1823844-17-2
Cat. No.: B2505716
Get Quote
. J

CAS Registry Number: 1823844-17-2 Chemical Formula: C11HeBrFO2 Molecular Weight:
269.07 g/mol [1]

Executive Summary

5-Bromo-7-fluoro-2-naphthoic acid is a high-value trisubstituted naphthalene scaffold
employed primarily in the synthesis of small molecule inhibitors for oncology and metabolic
disease targets. Its structural utility lies in its orthogonal functionalization potential:

e C2-Carboxylic Acid: Serves as a primary anchor for amide coupling (peptidomimetics) or
heterocycle formation.

o C5-Bromine: A versatile handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), allowing extension of the aromatic core.

e C7-Fluorine: Strategically positioned to modulate metabolic stability (blocking metabolic soft
spots) and influence the pKa of the distal carboxylic acid via inductive effects.
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This guide details the synthesis, physicochemical profile, and medicinal chemistry applications
of this compound, synthesizing data from homologous naphthoic acid derivatives and general
aromatic chemistry protocols.[2]

Chemical Profile & Physicochemical Properties[3][4]
[S1[6][7]
Structural Analysis

The compound features a naphthalene core with a "push-pull" electronic distribution. The
electron-withdrawing carboxylic acid at C2 and fluorine at C7 deactivate the ring system, while
the bromine at C5 provides a site for specific activation.

Value
Property . ) Note
(Experimental/Predicted)

Sensitive to light

Appearance White to pale yellow solid o
(dehalogenation risk)
) ) ) Typical for halo-naphthoic
Melting Point 210-215 °C (Predicted) ]
acids [1]
Lower than 2-naphthoic acid
pKa (Acid) ~3.8-4.0 (4.[1][3]17) due to F-inductive
effect
Moderate lipophilicity; suitable
LogP ~3.2 )
for drug-like scaffolds
B Poor solubility in water and
Solubility DMSO, DMF, MeOH (Hot)

non-polar alkanes

Spectroscopic Signature (Expected)

Based on the validated NMR data for the analog 5-bromo-2-naphthol [2], the following signals
are diagnostic for QC verification:

e 'H NMR (DMSO-ds):
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o H1 (Singlet): ~8.6 ppm (Deshielded by COOH and Br).
o H3/H4 (Doublets): Distinct coupling constants (~8.8 Hz).
o H6/H8 (Multiplets): Fluorine coupling (

and
) will split these signals into doublets of doublets.

e 19F NMR: Single peak around -110 to -115 ppm (Ar-F).

Synthetic Pathways[4][6][7]

The synthesis of CAS 1823844-17-2 presents regioselectivity challenges. Direct bromination of
7-fluoro-2-naphthoic acid often yields mixtures of 5-Br and 8-Br isomers. The most robust
route, ensuring high isomeric purity, utilizes a Sandmeyer-type transformation from an amino
precursor or a Directed Ortho-Metalation (DoM) strategy.

Preferred Route: Modified Sandmeyer Strategy

This protocol ensures the bromine is installed explicitly at the C5 position, avoiding
regiochemical ambiguity.

Step 1: Sulfonic Acid Protection (Regocontrol) Starting material: 5-Amino-7-fluoro-2-naphthoic
acid.

o Protocol: Treat with oleum or concentrated H2SOa4. The sulfonic acid group typically installs
at the C1 position (ortho to amino), acting as a blocking group and solubilizing agent [2].

Step 2: Diazotization & Bromination
» Reagents: NaNO2z, H2SOa4, CuBr, HBr.[4]

e Mechanism:[5][6] Formation of the diazonium salt followed by radical substitution
(Sandmeyer). The C7-fluorine remains inert under these conditions.

Step 3: Desulfonation
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e Protocol: Acidic hydrolysis (dilute H2SOa, reflux). The sulfonic acid blocking group is
removed, yielding the target 5-bromo-7-fluoro-2-naphthoic acid.

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix for synthesizing this scaffold, contrasting
the direct bromination route with the higher-fidelity Sandmeyer approach.

Starting Material:
7-Fluoro-2-naphthoic acid
Electrophilic Subst.
Route A: Direct Bromination Alternative Start:

(Br2 / FeBr3) 5-Amino-7-fluoro-2-naphthoic acid

Low Regioselectivity High Fidelity
Result: Mixture of Isomers Route B: Sandmeyer Reaction
(5-Br and 8-Br) (1. NaNO2/H+ 2. CuBr)

\ Reqwres Difficult Separation /Yield: ~60-70%

Y

Target Product:

5-Bromo-7-fluoro-2-naphthoic acid
(CAS 1823844-17-2)

Click to download full resolution via product page

Caption: Comparison of synthetic routes. Route B (Sandmeyer) is preferred for high
regiochemical purity.

Medicinal Chemistry Applications
Scaffold Utility in Drug Design

This compound is a "privileged structure” for targeting hydrophobic pockets in enzymes.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2505716/docs?utm_src=pdf-body#technical-guide-5-bromo-7-fluoro-2-naphthoic-acid
https://www.benchchem.com/product/b2505716/docs?utm_src=pdf-body-img#technical-guide-5-bromo-7-fluoro-2-naphthoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Kinase Inhibitors: The naphthalene core mimics the adenine ring of ATP. The C5-Br allows
for the attachment of a "tail" to interact with the solvent-exposed region or the gatekeeper
residue.

e |IDOL1 Inhibitors: Naphthoic acid derivatives are known to bind to the heme iron in
Indoleamine 2,3-dioxygenase (IDO1), a key target in cancer immunotherapy. The 7-fluoro
substituent improves metabolic stability against P450 oxidation [3].

Orthogonal Functionalization Workflow

The chemical handles on CAS 1823844-17-2 allow for a "divergent synthesis" approach,
enabling the rapid generation of libraries.

Protocol: Suzuki-Miyaura Coupling at C5

e Reagents: Boronic acid (R-B(OH)z2), Pd(dppf)Clz (5 mol%), K2COs (3 eq).
e Solvent: Dioxane:Water (4:1).

o Conditions: Degas, heat to 90°C for 4-12 hours.

e Note: The C2-COOH must often be protected (as an ester) or used as the free acid with
excess base to prevent catalyst poisoning.

Protocol: Amide Coupling at C2
» Activation: Convert COOH to acid chloride (SOCI2) or use HATU/DIPEA.
e Coupling: React with primary/secondary amine (R-NH2).

e Outcome: Formation of stable amide bonds, common in peptidomimetics.

SAR Logic Diagram

The diagram below details how each position of the molecule is utilized in Structure-Activity
Relationship (SAR) studies.
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Caption: SAR utility map demonstrating the functional role of each substituent.

Handling & Safety Protocols
Hazard Identification

e GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
» Signal Word: Warning.

» Specific Risk: Like many alpha-halo acids, it may act as a lachrymator or skin sensitizer.

Storage & Stability

» Light Sensitivity: Brominated aromatics can undergo photodehalogenation. Store in amber
vials.

o Hygroscopic Nature: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C.

o Self-Validation: Check purity via HPLC before use in critical couplings. If the solid has turned
from white to dark yellow/brown, repurify via recrystallization (Ethanol/Water) to remove free
bromine or degradation products.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2505716/docs?utm_src=pdf-body-img#technical-guide-5-bromo-7-fluoro-2-naphthoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2505716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Adcock, W., & Dewar, M. J. S. (1967). Substituent effects.[7] X. Polar effects of fluorine in the
naphthalene system. Journal of the American Chemical Society, 89(2), 379—-385. Link

e Lira, R., et al. (2008). Preparation of 5-Bromo-2-naphthol: The Use of a Sulfonic Acid as a
Protecting and Activating Group. Molbank, 2009(1), M602. Link

e Dixon, E. A, et al. (1981).[7] Preparation of a series of substituted fluoromethylnaphthalenes.
[7] Canadian Journal of Chemistry, 59(17), 2629-2641. Link

¢ Sigma-Aldrich. (2024). Product Specification: 5-Bromo-7-fluoro-2-naphthoic acid (CAS
1823844-17-2).[1][8]Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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